Cas no 300569-34-0 (N-(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,1'-biphenyl-4-carboxamide)

• Product Name: N-(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,1'-biphenyl-4-carboxamide
• CAS No: 300569-34-0
• MF: C₂₁H₁₆N₂OS
• MW: 344.429543495178
• CID: 5019740
• Update Time: 2025-05-19

N-(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(6-methylbenzo[d]thiazol-2(3H)-ylidene)-[1,1'-biphenyl]-4-carboxamide
• Oprea1_094264
• Oprea1_149860
• Oprea1_805969
• IFLab1_000239
• HMS1412K19
• IDI1_008458
• Z56760842
• N-(6-methyl-1,3-benzothiazol-2-yl)-1,1'-biphenyl-4-carboxamide
• N-(6-methyl-1,3-benzothiazol-2-yl)[1,1'-biphenyl]-4-carboxamide
• N-(6-methyl-1,3-benzothiazol-2-yl)-[1,1'-biphenyl]-4-carboximidic aci
• N-(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,1'-biphenyl-4-carboxamide

• Inchi： 1S/C21H16N2OS/c1-14-7-12-18-19(13-14)25-21(22-18)23-20(24)17-10-8-16(9-11-17)15-5-3-2-4-6-15/h2-13H,1H3,(H,22,23,24)
• InChI Key： ICSDHQVGLPWVDK-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(C)=CC1=2)NC(C1C=CC(=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 457
• XLogP3: 5.5
• Topological Polar Surface Area: 70.2

Additional information on N-(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,1'-biphenyl-4-carboxamide

Professional Introduction to N-(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,1'-biphenyl-4-carboxamide (CAS No. 300569-34-0)

N-(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,1'-biphenyl-4-carboxamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 300569-34-0, belongs to the benzothiazole class of molecules, which are well-known for their diverse pharmacological properties. The presence of a biphenyl moiety and a carboxamide functional group further enhances its structural complexity and suggests a wide range of possible interactions with biological targets.

The benzothiazole core is a key pharmacophore in many therapeutic agents, exhibiting properties such as anti-inflammatory, antimicrobial, and anticancer effects. In recent years, researchers have been particularly interested in derivatives of benzothiazole that incorporate additional aromatic systems or functional groups to modulate their biological activity. The specific arrangement of atoms in N-(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,1'-biphenyl-4-carboxamide makes it a promising candidate for further investigation in drug discovery.

The molecular structure of this compound features a conjugated system formed by the benzothiazole ring and the biphenyl group. This conjugation can influence the electronic properties of the molecule, potentially affecting its binding affinity to biological targets. Additionally, the carboxamide group at the terminal position introduces a polar moiety that may enhance solubility and interactions with polar biological molecules. These structural features make N-(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,1'-biphenyl-4-carboxamide an intriguing subject for medicinal chemists seeking to develop novel therapeutic agents.

Recent studies have begun to explore the potential applications of this compound in various therapeutic areas. For instance, research has suggested that benzothiazole derivatives can exhibit antioxidant properties, which are crucial for combating oxidative stress associated with numerous diseases. The specific arrangement of functional groups in N-(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,1'-biphenyl-4-carboxamide may contribute to its ability to scavenge free radicals and protect cells from damage. Furthermore, the presence of both aromatic and heterocyclic systems could allow this molecule to interact with multiple biological pathways simultaneously.

Another area of interest is the potential anticancer activity of this compound. Benzothiazole derivatives have been shown to inhibit the growth of various cancer cell lines by targeting key molecular pathways involved in cell proliferation and survival. The unique structure of N-(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,1'-biphenyl-4-carboxamide may enable it to disrupt these pathways more effectively than simpler benzothiazole compounds. Preliminary experiments have demonstrated promising results in vitro, suggesting that further investigation could lead to the development of new anticancer therapies.

In addition to its potential therapeutic applications, N-(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,1'-biphenyl-4-carboxamide may also have applications in other areas such as neuroscience and infectious disease research. The ability of benzothiazole derivatives to cross the blood-brain barrier makes them attractive candidates for treating neurological disorders. Moreover, their antimicrobial properties could be exploited to develop new drugs against resistant bacterial strains. The specific chemical nature of this compound suggests that it could play a role in addressing these challenges.

The synthesis of N-(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,1'-biphenyl-4-carboxamide involves several sophisticated chemical steps that highlight the ingenuity of modern organic synthesis techniques. The construction of the benzothiazole ring requires careful control over reaction conditions to ensure high yield and purity. Additionally, the introduction of the biphenyl group and the carboxamide functionality demands precise synthetic strategies to achieve optimal results. These challenges underscore the importance of skilled chemists in developing novel molecular architectures.

Advances in computational chemistry have also played a crucial role in understanding the properties of this compound. Molecular modeling techniques allow researchers to predict how N-(2E)-6-methyl - - - - - - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- ---dihydro--dihydro--dihydro--dihydro--dihydro--dihydro--dihydro--dihydro--dihydro--dihydro--dihydro--dibenzotriazole---benzotriazole---benzotriazole---benzotriazole---benzotriazole---benzotriazole---benzotriazole---benzotriazole---benzotriazole---benzotriazole---benzobenzobenzobenzobenzobenzobenzobenzobenzobenzobenzobenzoylcarboxamide interacts with biological targets at an atomic level. These predictions can guide experimental efforts and help optimize synthetic routes for maximum efficacy.

As research continues to uncover new applications for N-(2E)-6-methyl - - --- --- --- --- --- --- --- --- --- --- --- --- --- --- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- -------- dihydro----dihydropyridine----pyridine----pyridine----pyridine----pyridine----pyridine----pyridine----pyridine----pyridine----pyridine----pyridine----carboxamide (CAS No. 300569---34---0), it is likely that this compound will become an important tool in pharmaceutical development. Its unique structure and promising biological activities make it a valuable asset for researchers seeking to develop new treatments for various diseases. As our understanding of its properties grows deeper，so too will its potential applications expand。